![molecular formula C16H14O3 B1269495 2-(4-Benzoylphenoxymethyl)oxirane CAS No. 19533-07-4](/img/structure/B1269495.png)
2-(4-Benzoylphenoxymethyl)oxirane
Overview
Description
“2-(4-Benzoylphenoxymethyl)oxirane” is a synthetic organic compound with the IUPAC name [4-(oxiran-2-ylmethoxy)phenyl]-phenylmethanone. It has a molecular formula of C16H14O3 and a molecular weight of 254.28 g/mol .
Molecular Structure Analysis
The molecular structure of “2-(4-Benzoylphenoxymethyl)oxirane” consists of 16 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms . The InChI code isInChI=1S/C16H14O3/c17-16(12-4-2-1-3-5-12)13-6-8-14(9-7-13)18-10-15-11-19-15/h1-9,15H,10-11H2
. Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-Benzoylphenoxymethyl)oxirane” include a molecular weight of 254.28 g/mol, a XLogP3-AA of 2.9, no hydrogen bond donors, 3 hydrogen bond acceptors, 5 rotatable bonds, an exact mass of 254.094294304 g/mol, a monoisotopic mass of 254.094294304 g/mol, a topological polar surface area of 38.8 Ų, 19 heavy atoms, and a formal charge of 0 .Scientific Research Applications
Production of Oxirane Resins
Oxirane resins are commonly used in the synthesis of composite materials and plasticizers . “2-(4-Benzoylphenoxymethyl)oxirane” can be used in the production of these resins, contributing to the development of materials with unique properties.
Production of Functionalized Molecules
Nucleophilic substitution of oxiranes allows for the production of functionalized molecules bearing multiple reaction centers at contiguous or distal carbon atoms . This makes “2-(4-Benzoylphenoxymethyl)oxirane” valuable in the synthesis of complex organic compounds.
Ring-Opening Reactions
The ring-opening reactions of oxiranes are a key step in the synthesis of pharmaceutical and natural products . “2-(4-Benzoylphenoxymethyl)oxirane” can be used in these reactions, potentially leading to the development of new drugs and treatments.
Production of β-Hydroxypropyl Ester
The reaction between oxirane and carboxylic acid is a classical method to produce β-hydroxypropyl ester . “2-(4-Benzoylphenoxymethyl)oxirane” can be used in this reaction, contributing to the production of this important compound.
Catalyst in Chemical Reactions
Tertiary amines are often used as catalysts to decrease curing temperature . The presence of “2-(4-Benzoylphenoxymethyl)oxirane” can affect the regiocontrol of the ring cleavage and lead to β-hydroxypropyl ester formation .
properties
IUPAC Name |
[4-(oxiran-2-ylmethoxy)phenyl]-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O3/c17-16(12-4-2-1-3-5-12)13-6-8-14(9-7-13)18-10-15-11-19-15/h1-9,15H,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJRIZGQRKVWXSI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10326440 | |
Record name | 4-glycidyloxy benzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10326440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Benzoylphenoxymethyl)oxirane | |
CAS RN |
19533-07-4 | |
Record name | NSC528176 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=528176 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-glycidyloxy benzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10326440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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